Benzo(e)pyrene (d12)
Benzo(e)pyrene (d12)
Brand Name:
Vulcanchem
CAS No.:
205440-82-0
VCID:
VC0167089
InChI:
InChI=1S/C20H12/c1-2-8-16-15(7-1)17-9-3-5-13-11-12-14-6-4-10-18(16)20(14)19(13)17/h1-12H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D
SMILES:
C1=CC=C2C(=C1)C3=CC=CC4=C3C5=C(C=CC=C25)C=C4
Molecular Formula:
C20H12
Molecular Weight:
264.4 g/mol
Benzo(e)pyrene (d12)
CAS No.: 205440-82-0
Reference Standards
VCID: VC0167089
Molecular Formula: C20H12
Molecular Weight: 264.4 g/mol
| CAS No. | 205440-82-0 |
|---|---|
| Product Name | Benzo(e)pyrene (d12) |
| Molecular Formula | C20H12 |
| Molecular Weight | 264.4 g/mol |
| IUPAC Name | 1,2,3,4,5,6,7,8,9,10,11,12-dodecadeuteriobenzo[e]pyrene |
| Standard InChI | InChI=1S/C20H12/c1-2-8-16-15(7-1)17-9-3-5-13-11-12-14-6-4-10-18(16)20(14)19(13)17/h1-12H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D |
| Standard InChIKey | TXVHTIQJNYSSKO-AQZSQYOVSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C2C(=C1[2H])C3=C(C(=C(C4=C3C5=C(C(=C(C(=C25)[2H])[2H])[2H])C(=C4[2H])[2H])[2H])[2H])[2H])[2H])[2H] |
| SMILES | C1=CC=C2C(=C1)C3=CC=CC4=C3C5=C(C=CC=C25)C=C4 |
| Canonical SMILES | C1=CC=C2C(=C1)C3=CC=CC4=C3C5=C(C=CC=C25)C=C4 |
| PubChem Compound | 16213879 |
| Last Modified | Nov 11 2021 |
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